Cas no 1262415-66-6 (ethyl 1-benzyl-4-bromo-5-methyl-pyrazole-3-carboxylate)

• Product Name: ethyl 1-benzyl-4-bromo-5-methyl-pyrazole-3-carboxylate
• CAS No: 1262415-66-6
• MF: C₁₄H₁₅BrN₂O₂
• MW: 323.185102701187
• MDL: MFCD19443879
• CID: 1005557
• PubChem ID: 70700739
• Update Time: 2025-04-20

ethyl 1-benzyl-4-bromo-5-methyl-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-benzyl-4-bromo-5-methyl-1H-pyrazole-3-carboxylate
• AK-89949
• ANW-67126
• CTK8C1720
• KB-251953
• ethyl 1-benzyl-4-bromo-5-methyl-pyrazole-3-carboxylate
• SCHEMBL14857659
• AMY26505
• A850216
• 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-methyl-1-(phenylmethyl)-, ethyl ester
• Ethyl 1-benzyl-4-bromo-5-methyl-1H-pyrazole-3-carboxylate, 97%
• 1262415-66-6
• MFCD19443879
• AS-41282
• DTXSID90743535
• AKOS016006495
• Ethyl1-benzyl-4-bromo-5-methyl-1H-pyrazole-3-carboxylate
• CS-0321081
• DA-34673
• ethyl 1-benzyl-4-bromo-5-methylpyrazole-3-carboxylate

• MDL： MFCD19443879
• Inchi： 1S/C14H15BrN2O2/c1-3-19-14(18)13-12(15)10(2)17(16-13)9-11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3
• InChI Key： IPAVGAOABAMSIG-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=NN(C=1C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 322.03169g/mol
• Monoisotopic Mass: 322.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives